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Introduction

This technical guide serves as a resource for researchers, scientists, and drug development

professionals, providing detailed information on the chemical entity known as Citramide (CAS

Number: 597-59-1). A significant point of clarification is the common confusion between

"Citramide" and "Cetrimide," a distinct antiseptic agent. This guide will first delineate the two

compounds and then provide available technical data for Citramide. Due to the limited public

information on Citramide (CAS 597-59-1) and the frequent misattribution of Cetrimide's

properties to it, this guide will also offer a comprehensive overview of Cetrimide's technical

specifications, experimental protocols, and applications to address this widespread ambiguity

and provide a valuable resource.

Disambiguation: Citramide vs. Cetrimide
It is crucial to distinguish between Citramide and Cetrimide, as they are chemically distinct

substances often confounded in commercial and scientific literature.

Citramide (CAS 597-59-1) is chemically identified as 2-hydroxypropane-1,2,3-

tricarboxamide. It is a derivative of citric acid.

Cetrimide is a mixture of quaternary ammonium salts, primarily trimethyltetradecylammonium

bromide (TTAB), and may also contain dodecyl- and hexadecyl-trimethylammonium

bromides.[1] It is a potent antiseptic and cationic surfactant.[2] The CAS number for the
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mixture is often cited as 8044-71-1, while the primary component, TTAB, has the CAS

number 1119-97-7.[3][4]

This guide will now proceed to detail the available information for both compounds, clearly

demarcating the data for each.

Technical Data: Citramide (CAS 597-59-1)
Citramide, with the IUPAC name 2-hydroxypropane-1,2,3-tricarboxamide, is a compound for

which detailed experimental applications in drug development are not extensively documented

in publicly accessible literature. It is sometimes described as a surfactant and emulsifier in

cosmetic formulations.[5]

Chemical Structure and Properties of Citramide
The chemical structure and key properties of Citramide are summarized below.

Chemical Structure:

Table 1: Physicochemical Properties of Citramide (CAS 597-59-1)
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Property Value Reference(s)

CAS Number 597-59-1 [5]

Molecular Formula C₆H₁₁N₃O₄ [5]

Molecular Weight 189.17 g/mol [5]

IUPAC Name
2-hydroxypropane-1,2,3-

tricarboxamide
[5]

Synonyms Citric acid triamide

Elemental Analysis
C: 38.10%, H: 5.86%, N:

22.21%, O: 33.83%
[5]

InChI Key
MPQPXMRGNQJXGO-

UHFFFAOYSA-N
[5]

SMILES
NC(=O)CC(O)

(CC(N)=O)C(N)=O
[5]

Technical Data: Cetrimide
Cetrimide is a well-documented antiseptic agent with broad-spectrum antimicrobial activity

against bacteria and fungi.[1][2] Its surfactant properties are integral to its function in cleaning

and disinfecting wounds and in various pharmaceutical preparations.[6]

Chemical Composition and Properties of Cetrimide
Table 2: Physicochemical Properties of Cetrimide
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Property Value Reference(s)

Primary CAS Number 8044-71-1 (for the mixture) [3]

Primary Component
Trimethyltetradecylammonium

bromide (TTAB)
[1]

Component CAS 1119-97-7 (for TTAB) [4]

Molecular Formula C₁₇H₃₈BrN (for TTAB) [7]

Molecular Weight 336.4 g/mol (for TTAB) [7]

Appearance
White to creamy-white, free-

flowing powder
[7]

Odor Faint, characteristic [7]

Solubility
Freely soluble in water and

ethanol
[7]

Category
Cationic Surfactant, Antiseptic,

Disinfectant
[7]

Applications in Research and Drug Development
Cetrimide is utilized in several key areas relevant to scientific research and pharmaceutical

formulation:

Antiseptic Formulations: Used in creams, ointments, and aqueous solutions for wound

cleansing and the treatment of skin infections.[6]

Preservative: Employed as an antimicrobial preservative in topical pharmaceutical products,

including some eye drops.[7]

Microbiology: A critical component of Cetrimide agar, a selective medium for the isolation of

Pseudomonas aeruginosa.[8]

Drug Delivery: Its properties as a cationic surfactant are being explored for their potential in

advanced drug delivery systems.[6]
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Experimental Protocols
Detailed experimental protocols for Citramide (CAS 597-59-1) are not readily available. The

following protocols are for Cetrimide, reflecting its established use.

Preparation of a Cetrimide Antiseptic Cream (o/w
emulsion)
This protocol describes the formulation of a basic oil-in-water antiseptic cream containing

Cetrimide.

Ingredients:

Cetrimide: 0.5 g

Cetostearyl alcohol: 5.0 g

Liquid paraffin: 50.0 g

Purified water: to 100.0 g

Procedure:

Oily Phase Preparation: In a suitable beaker, melt the cetostearyl alcohol and liquid paraffin

together and heat to approximately 60-70°C.[9]

Aqueous Phase Preparation: In a separate beaker, dissolve the Cetrimide in the purified

water and heat to the same temperature (60-70°C).[9]

Emulsification: Slowly add the aqueous phase to the oily phase with continuous, vigorous

stirring until the mixture cools and a cream is formed.[9][10]

Packaging: Transfer the resulting cream into a suitable container and label appropriately.[10]
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Oily Phase Preparation

Aqueous Phase Preparation

Melt Cetostearyl Alcohol

Add Liquid Paraffin

Heat to 60-70°C

Emulsification:
Add Aqueous Phase to Oily Phase

Dissolve Cetrimide in Water

Heat to 60-70°C

Continuous Stirring Until Cool

Package Final Cream

Click to download full resolution via product page

Caption: Workflow for the preparation of a Cetrimide cream.

Preparation of Cetrimide Agar
This protocol details the preparation of Cetrimide agar for the selective isolation of

Pseudomonas aeruginosa.

Composition per Liter:

Pancreatic digest of gelatin: 20.0 g
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Magnesium chloride: 1.4 g

Potassium sulfate: 10.0 g

Cetrimide: 0.3 g

Glycerol: 10.0 ml

Agar: 13.6 g

Distilled water: 1000 ml

Procedure:

Suspension: Suspend 45.3 g of the powdered medium (or weigh out individual components)

in 1000 ml of distilled water.[11]

Addition of Glycerol: Add 10 ml of glycerol to the suspension.[11]

Dissolution: Heat the mixture to boiling with agitation to ensure complete dissolution.[11]

Sterilization: Sterilize the medium by autoclaving at 121°C (15 lbs pressure) for 15 minutes.

[11][12]

Pouring: Cool the sterilized medium to approximately 45-50°C and pour it into sterile Petri

dishes.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://assets.fishersci.com/TFS-Assets/LSG/manuals/IFU452801.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/IFU452801.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/IFU452801.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/IFU452801.pdf
https://microbenotes.com/cetrimide-agar/
https://exodocientifica.com.br/_technical-data/M024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suspend Powdered Medium
and Glycerol in Water

Heat to Boiling with Agitation

Autoclave at 121°C for 15 min

Cool to 45-50°C

Pour into Sterile Petri Dishes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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